Cas no 588702-62-9 (4-(Trifluoromethyl)pyridine-2-carboxylic acid)

4-(Trifluoromethyl)pyridine-2-carboxylic acid Properties

Names and Identifiers

• 4-(Trifluoromethyl)picolinic acid
• 2-Pyridinecarboxylicacid, 4-(trifluoromethyl)-
• 4-(Trifluoromethyl)-2-pyridinecarboxylic acid
• 4-(Trifluoromethyl)-pyridine-2-carboxylic acid
• 4-(TRIFLUOROMETHYL)PYRIDINE-2-CARBOXYLIC ACID
• 4-trifluoromethyl-pyridine-2-carboxylic acid
• 4-(Trifluoromethyl)pyridine-2-carboxylicacid
• 4-Trifluoromethylpicolinic acid
• PubChem23564
• BPRWTROIQXSSOC-UHFFFAOYSA-N
• 4-(Trifluoromethyl)-picolinic acid
• trifluoromethylpyridinecarboxylicacid
• BCP01498
• 4-(trifluoromethyl)pyridine-2-carboxylic acid
• SY023054
• AMY3179
• 4-(trifluoromethyl)picolinic acid;4-(Trifluoromethyl)pyridine-2-carboxylic Acid
• 4-(trifluoromethyl) pyridine-2-carboxylic acid
• BDBM50517252
• F11772
• MFCD07438043
• 4-(Trifluoromethyl)pyridine-2-carboxylic acid, 97%
• AC-24545
• FT-0649998
• A15671
• 4-(Trifluoromethyl)picolinicacid
• 588702-62-9
• CHEMBL4457121
• 2-PYRIDINECARBOXYLIC ACID, 4-(TRIFLUOROMETHYL)-
• EN300-84904
• SCHEMBL222146
• AKOS005072810
• J-513930
• CS-W015853
• DTXSID20476006
• AB41993
• FD-0739
• Z1170449933
• 4-(Trifluoromethyl)pyridine-2-carboxylic acid
• STL556145
• BBL102345
• +Expand

• MDL： MFCD07438043
• InChIKey： BPRWTROIQXSSOC-UHFFFAOYSA-N
• Inchi： 1S/C7H4F3NO2/c8-7(9,10)4-1-2-11-5(3-4)6(12)13/h1-3H,(H,12,13)
• SMILES： FC(C1C([H])=C([H])N=C(C(=O)O[H])C=1[H])(F)F

Computed Properties

• Exact Mass: 191.01900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 1
• Monoisotopic Mass: 191.01941286g/mol
• Heavy Atom Count: 13
• Complexity: 204
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.6
• Topological Polar Surface Area: 50.2

Experimental Properties

• LogP: 1.79860
• PSA: 50.19000
• Refractive Index: 1.475
• Boiling Point: 293.6 °C at 760 mmHg
• Melting Point: 157-162 °C
• Flash Point: 293.6 °C at 760 mmHg
• Density: 1.484

4-(Trifluoromethyl)pyridine-2-carboxylic acid Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H302 + H312 + H332
• Warning Statement： P280
• Storage Condition：Inert atmosphere,2-8°C
• Risk Phrases： 20/21/22
• Signal Word：Warning
• HazardClass：IRRITANT

4-(Trifluoromethyl)pyridine-2-carboxylic acid Customs Data

• HS CODE：2933399090
• Customs Data：

  China Customs Code:

  2933399090

  Overview:

  2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%